Cas no 926037-98-1 (3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one)

3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one is a versatile chemical intermediate featuring a conjugated enone system linked to a dimethylamino group and a 3-methylpyrazine moiety. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for heterocyclic compounds. The dimethylamino group enhances electron density, facilitating nucleophilic reactions, while the pyrazine ring contributes to structural diversity in target molecules. Its well-defined molecular architecture ensures consistent performance in coupling and cyclization reactions. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, requiring storage in inert environments. Its purity and stability make it a reliable choice for research and industrial-scale applications.

3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one structure

926037-98-1 structure

Product Name:3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one

CAS No:926037-98-1

MF:C₁₀H₁₃N₃O

MW:191.229721784592

CID:5705454

PubChem ID:5789150

Update Time:2025-06-07

3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one
- CID 3308641
- 2-Propen-1-one, 3-(dimethylamino)-1-(3-methyl-2-pyrazinyl)-
- SCHEMBL3953447
- 926037-98-1
- EN300-1125904
- Inchi： 1S/C10H13N3O/c1-8-10(12-6-5-11-8)9(14)4-7-13(2)3/h4-7H,1-3H3/b7-4+
- InChI Key： FZTODTDOTLTNQL-QPJJXVBHSA-N
- SMILES： O=C(/C=C/N(C)C)C1C(C)=NC=CN=1

Computed Properties

Exact Mass: 191.105862047g/mol
Monoisotopic Mass: 191.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 46.1Å²

Experimental Properties

Density: 1.098±0.06 g/cm3(Predicted)
Boiling Point: 308.1±42.0 °C(Predicted)
pka: 5.89±0.70(Predicted)

3-(Dimethylamino)-1-(3-methylpyrazin-2-yl)prop-2-en-1-one Pricemore >>

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